Cas no 321970-80-3 (4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid)

• Product Name: 4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid
• CAS No: 321970-80-3
• MF: C₁₂H₁₃ClF₃NO₄S
• MW: 359.749131917953
• MDL: MFCD00719198
• CID: 3057291
• PubChem ID: 2769950
• Update Time: 2025-05-22

4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonamidomethyl)-5,5,5-trifluoropentanoic acid
• 4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid
• 4-[[(4-chlorophenyl)sulfonylamino]methyl]-5,5,5-trifluoropentanoic acid
• Z56795717
• EN300-235957
• F0306-0016
• 4-(([(4-Chlorophenyl)sulfonyl]amino)methyl)-5,5,5-trifluoropentanoic acid
• NCGC00334877-01
• 4-(((4-chlorophenyl)sulfonamido)methyl)-5,5,5-trifluoropentanoic acid
• 4-({[(4-chlorophenyl)sulfonyl]amino}methyl)-5,5,5-trifluoropentanoic acid
• AKOS000267340
• SR-01000312807-1
• WMA97080
• STL228141
• 4-(([(4-Chlorophenyl)sulfonyl]amino)methyl)-5,5,5-trifluoropentanoicacid
• SR-01000312807
• 4-((4-chlorophenylsulfonamido)methyl)-5,5,5-trifluoropentanoic acid
• AB01326651-02
• AKOS016039063
• 321970-80-3
• 4-[(4-CHLOROBENZENESULFONAMIDO)METHYL]-5,5,5-TRIFLUOROPENTANOIC ACID

• MDL： MFCD00719198
• Inchi： 1S/C12H13ClF3NO4S/c13-9-2-4-10(5-3-9)22(20,21)17-7-8(12(14,15)16)1-6-11(18)19/h2-5,8,17H,1,6-7H2,(H,18,19)
• InChI Key： VKHJEEXMUYSYLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC(C(F)(F)F)CCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 359.0205912Da
• Monoisotopic Mass: 359.0205912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.9Ų

Additional information on 4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid

4-(4-Chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic Acid (CAS No 321970-80-3): A Comprehensive Overview

4-(4-Chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid, identified by the CAS registry number 321970-80-3, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfonamide group attached to a chlorobenzene ring and a trifluorinated pentanoic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid involves a series of intricate chemical reactions, including nucleophilic substitutions and fluorination processes. Recent advancements in fluorination techniques have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalytic conditions to optimize the reaction pathways, ensuring scalability for industrial production.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery programs. The sulfonamide group is known for its ability to enhance bioavailability and stability in biological systems, while the trifluorinated pentanoic acid moiety contributes to lipophilicity and metabolic resistance. These properties make CAS No 321970-80-3 an ideal candidate for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

Recent studies have highlighted the potential of 4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid as a building block in the construction of bioactive molecules with improved pharmacokinetic profiles. For instance, researchers have utilized this compound to design inhibitors for key enzymes involved in cellular signaling pathways. The trifluorinated side chain has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby increasing its efficacy as a drug candidate.

In addition to its pharmacological applications, this compound has found utility in materials science. The unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical and thermal properties. These polymers have potential applications in advanced composites and high-performance coatings.

The environmental impact of CAS No 321970-80-3 has also been a subject of recent research interest. Studies have demonstrated that this compound exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term persistence in natural ecosystems and potential bioaccumulation risks.

In conclusion, 4-(4-chlorobenzenesulfonamido)methyl-5,5,5-trifluoropentanoic acid (CAS No 321970-80-3) stands as a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure continues to inspire innovative research directions, solidifying its position as an essential compound in modern chemistry.